Cas no 2228165-29-3 (5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine)

5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine structure
2228165-29-3 structure
Product Name:5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
CAS No:2228165-29-3
MF:C10H9BrFN3
MW:270.100964307785
CID:6497628
PubChem ID:165703156
Update Time:2025-09-27

5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
    • EN300-1909659
    • 2228165-29-3
    • Inchi: 1S/C10H9BrFN3/c1-15-10(8(13)5-14-15)6-3-2-4-7(11)9(6)12/h2-5H,13H2,1H3
    • InChI Key: GXKMHEBGARTAAC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1F)C1=C(C=NN1C)N

Computed Properties

  • Exact Mass: 268.99639g/mol
  • Monoisotopic Mass: 268.99639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1909659-0.05g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
0.05g
$888.0 2023-09-18
Enamine
EN300-1909659-0.1g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
0.1g
$930.0 2023-09-18
Enamine
EN300-1909659-0.25g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
0.25g
$972.0 2023-09-18
Enamine
EN300-1909659-0.5g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
0.5g
$1014.0 2023-09-18
Enamine
EN300-1909659-1.0g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
1g
$1172.0 2023-06-01
Enamine
EN300-1909659-2.5g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
2.5g
$2071.0 2023-09-18
Enamine
EN300-1909659-5.0g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
5g
$3396.0 2023-06-01
Enamine
EN300-1909659-10.0g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
10g
$5037.0 2023-06-01
Enamine
EN300-1909659-1g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
1g
$1057.0 2023-09-18
Enamine
EN300-1909659-5g
5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
2228165-29-3
5g
$3065.0 2023-09-18

Additional information on 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228165-29-3)

5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2228165-29-3, belongs to the pyrazole class of molecules, which are widely recognized for their biological activity and therapeutic potential. The presence of both bromo and fluoro substituents in the aromatic ring enhances its interactiveness with biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with a methyl group at the 1-position and a 3-bromo-2-fluorophenyl moiety at the 5-position. This specific arrangement of functional groups contributes to its potential as an intermediate in the synthesis of more complex pharmacophores. The bromo and fluoro atoms introduce electronic and steric effects that can modulate the compound's binding affinity to biological receptors, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their diverse biological activities. Studies have demonstrated that pyrazole compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of halogenated aromatic rings in 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine further expands its potential applications by enhancing its ability to interact with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The pyrazole core is known to be a versatile pharmacophore that can be modified to achieve specific biological outcomes. The bromo and fluoro substituents not only improve the compound's solubility and bioavailability but also enhance its binding interactions with proteins such as kinases and transcription factors. These interactions are critical for developing drugs that can selectively inhibit disease-causing pathways.

Recent research has highlighted the importance of halogenated aromatic compounds in medicinal chemistry. For instance, studies have shown that 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine can serve as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and inflammatory disorders. By designing molecules that can disrupt these interactions, researchers aim to develop more effective treatments with fewer side effects.

The synthesis of 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the bromo-substituted phenyl ring, followed by coupling it with a pyrazole derivative. The introduction of the methyl group at the 1-position of the pyrazole ring is achieved through nucleophilic substitution reactions. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

Once synthesized, 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine can be subjected to various pharmacological assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profiles. The results from these studies will provide valuable insights into its potential as a therapeutic agent and guide further development efforts.

The growing body of evidence supporting the use of halogenated aromatic compounds in drug discovery underscores their importance in modern medicine. 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine exemplifies how structural modifications can lead to novel compounds with enhanced biological activity. As research continues to uncover new therapeutic targets, compounds like this one will play a crucial role in developing next-generation treatments for various diseases.

In conclusion, 5-(3-bromo-2-fluorophenyl)-1-methyl-1H-pyrazol-4-am ine (CAS No. 2228165-29-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design allows for interactions with key biological targets, making it a valuable scaffold for drug development. As research progresses, this compound is likely to contribute to the discovery of new treatments that address unmet medical needs.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk